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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the restoration accuracy of various CEREC
(Chairside Economical Restoration of Esthetic Ceramics) software and hardware systems. The

data presented is compiled from in-vitro studies to assist researchers and dental professionals

in understanding the evolution of this technology and its impact on the precision of dental

restorations.

Quantitative Data Summary
The accuracy of CEREC systems has progressively improved with advancements in both

software and hardware. The following tables summarize key quantitative data from comparative

studies on marginal fit, internal fit, trueness, and precision of restorations.

Table 1: Comparison of Marginal and Internal Fit of CEREC Restorations
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CEREC
System/Soft
ware

Marginal
Gap (µm)

Internal
Gap (µm)

Occlusal
Gap (µm)

Axial Gap
(µm)

Study
Reference(s
)

CEREC 3D

(Extraoral

Scan)

32.97 ± 13.17 - - - [1]

CEREC 3D

(Intraoral

Scan)

40.29 ± 21.46 - - - [1]

CEREC with

Bluecam

(Software

v3.8)

~35
Larger than

v4.2
-

Larger than

v4.2

CEREC with

Bluecam

(Software

v4.2)

~35
Better than

v3.8
-

Better than

v3.8

CEREC with

Omnicam
77.8 - 113.0 83.4 [2]

CEREC

inLab MC XL
33.64 ± 5.4 - - - [3]

Note: Direct comparisons across different studies should be made with caution due to

variations in experimental methodologies.

Table 2: Comparison of Trueness and Precision of CEREC Intraoral Scanners
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Intraoral
Scanner

Software
Version

Trueness
(µm)

Precision
(µm)

Study
Context

Study
Reference(s
)

CEREC

Bluecam
- - 34 (quadrant)

Comparison

with CEREC

3D camera

[4]

CEREC

Omnicam
4.6 57.5 ± 3.2 -

Full Arch

Scan
[2]

CEREC

Omnicam
5.1 55.1 ± 9.5 -

Full Arch

Scan
[2]

CEREC

Primescan
- 25.55

Higher than

Omnicam

Short-span

fixed dental

prosthesis

[5]

CEREC

Primescan
5.1 - - - [6]

CEREC

Primescan
5.2

Lower

deviation

than other

impressions

-

Full-arch

multi-implant

scans

[6]

Trueness refers to the closeness of a measurement to the true value, while precision indicates

the closeness of repeated measurements to each other.

Key Findings from Comparative Studies
Evolution of Accuracy: Studies consistently demonstrate that the marginal accuracy of

CEREC restorations has improved with each new software and hardware generation, from

CEREC 1 to the current systems.[4]

Software Version Impact: A study comparing CEREC software versions 3.8 and 4.2 for

crowns fabricated with the Bluecam scanner found that version 4.2 produced a significantly

better internal fit, particularly at the axial wall. The marginal fit was found to be clinically

acceptable for both versions, with an average gap of 35 µm.
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Intraoral Scanner Comparison:

The CEREC Bluecam demonstrated improved quadrant precision (34 µm) compared to

the earlier CEREC 3D camera (42 µm).[4] For single-tooth scans, the accuracy of the

Bluecam is approximately 19 µm.[4]

An in-vitro study comparing the Omnicam and Primescan for short-span fixed dental

prostheses found that the Primescan exhibited higher trueness (25.55 µm) compared to

the Omnicam (32.3 µm).[5]

A 2024 study on inlay restorations also highlighted the influence of the intraoral scanner

type on trueness and precision.[7]

A comparison of full-arch scans showed a slight improvement in trueness for the Omnicam

with software version 5.1 (55.1 ± 9.5 µm) compared to version 4.6 (57.5 ± 3.2 µm).[2] In

the same study, the Primescan showed the best overall trueness (17.3 ± 4.9 µm).[2]

Scanning Technique Matters: One study found that extraoral optical scanning with the

CEREC 3D system resulted in a higher level of accuracy (marginal gap of 32.97 µm)

compared to intraoral optical scanning (40.29 µm).[1]

Experimental Protocols
The following methodologies are commonly employed in studies evaluating the accuracy of

CEREC restorations:

Marginal and Internal Fit Assessment (Replica
Technique)
This technique is used to measure the gap between the restoration and the tooth preparation,

which will be filled with luting cement.

Procedure:

A low-viscosity silicone material is placed inside the restoration.
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The restoration is seated on the master model or prepared tooth and held under constant

pressure.

After the silicone has set, the restoration is removed, leaving a replica of the cement

space.

The replica is then sectioned, and the thickness of the silicone at predefined points (e.g.,

marginal, axial, occlusal) is measured using a microscope.

Trueness and Precision Assessment (3D Analysis)
This method evaluates the accuracy of the digital impression obtained from the intraoral

scanner.

Procedure:

A master model is scanned with a high-precision reference scanner (e.g., an industrial or

laboratory scanner) to create a reference dataset (STL file).

The same master model is scanned multiple times with the CEREC intraoral scanner

being tested.

The scanned datasets are imported into a 3D inspection software (e.g., Geomagic Control

X, GOM Inspect).

Trueness is determined by superimposing the experimental scan data onto the reference

scan data and calculating the root mean square (RMS) deviation.

Precision is determined by superimposing the multiple scans from the same CEREC
scanner against each other and calculating the deviation.[7]

Visualized Workflows
The following diagrams illustrate the typical experimental workflows for assessing the accuracy

of CEREC restorations.
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Caption: Workflow for Marginal and Internal Fit Assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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